Cas no 1823798-21-5 (Carbamic acid, N-[trans-4-(azidomethyl)-cyclohexyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[trans-4-(azidomethyl)-cyclohexyl]-, 1,1-dimethylethyl ester
• CAS No: 1823798-21-5
• MF: C₁₂H₂₂N₄O₂
• MW: 254.328682422638
• CID: 6383278
• PubChem ID: 25132898
• Update Time: 2025-10-29

Carbamic acid, N-[trans-4-(azidomethyl)-cyclohexyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[trans-4-(azidomethyl)-cyclohexyl]-, 1,1-dimethylethyl ester
• N-[(trans)-4-(azidomethyl)cyclohexyl]-carbamic acid tert-butyl ester
• tert-butyl(trans-4-(azidomethyl)cyclohexyl)carbamate
• YLULFYNXOXWRCK-MGCOHNPYSA-N
• SY292397
• A1-01070
• trans-N-Boc-4-(azidomethyl)cyclohexanamine
• EN300-1880765
• tert-butyl N-[4-(azidomethyl)cyclohexyl]carbamate
• tert-Butyl ((1s,4s)-4-(azidomethyl)cyclohexyl)carbamate
• MFCD28383635
• trans tert-Butyl (-4-(azidomethyl)cyclohexyl)carbamate
• A1-54873
• 1823798-21-5
• 956352-36-6

• Inchi： 1S/C12H22N4O2/c1-12(2,3)18-11(17)15-10-6-4-9(5-7-10)8-14-16-13/h9-10H,4-8H2,1-3H3,(H,15,17)
• InChI Key： YLULFYNXOXWRCK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCC(CN=[N+]=[N-])CC1)=O

Computed Properties

• Exact Mass: 254.17427596g/mol
• Monoisotopic Mass: 254.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52.7Ų

Additional information on Carbamic acid, N-[trans-4-(azidomethyl)-cyclohexyl]-, 1,1-dimethylethyl ester

Carbamic acid, N-[trans-4-(azidomethyl)-cyclohexyl]-, 1,1-dimethylethyl ester (CAS No. 1823798-21-5): A Comprehensive Overview

Carbamic acid, N-[trans-4-(azidomethyl)-cyclohexyl]-, 1,1-dimethylethyl ester (CAS No. 1823798-21-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, holds promise for various applications in medicinal chemistry and drug discovery. The presence of both an azidomethyl group and a tert-butyl ester moiety makes it a versatile intermediate for synthesizing more complex molecules.

The chemical structure of this compound consists of a carbamic acid backbone substituted with a trans-4-(azidomethyl)cyclohexyl group and a 1,1-dimethylethyl ester. This particular arrangement imparts distinct reactivity and functionality, making it valuable for constructing biologically active scaffolds. The azidomethyl group, for instance, is known for its ability to participate in click chemistry reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is widely used in the synthesis of conjugates and probes in biological research.

In recent years, the pharmaceutical industry has seen a surge in the use of carbamate derivatives due to their potential as pharmacophores. Carbamic acid esters, in particular, have been explored for their role as intermediates in the synthesis of protease inhibitors and other therapeutic agents. The compound under discussion (Carbamic acid, N-[trans-4-(azidomethyl)-cyclohexyl]-, 1,1-dimethylethyl ester) is no exception and has been investigated for its potential applications in this domain.

One of the most compelling aspects of this compound is its utility in the synthesis of bioactive molecules. The cyclohexyl ring provides steric hindrance and conformational flexibility, which can be exploited to optimize binding interactions with biological targets. Additionally, the tert-butyl ester group enhances solubility and stability under various conditions, making it a favorable candidate for further derivatization.

The azidomethyl moiety further extends the synthetic possibilities of this compound. Researchers have leveraged this group to introduce diverse functional groups into complex molecules through transition-metal-catalyzed reactions. For example, CuAAC reactions have been employed to attach azido-functionalized probes to biomolecules for imaging studies or to link drug candidates to targeting ligands.

Recent studies have highlighted the importance of carbamate-based compounds in drug development. These studies suggest that carbamates can serve as effective scaffolds for designing molecules with improved pharmacokinetic properties. The compound Carbamic acid, N-[trans-4-(azidomethyl)-cyclohexyl]-, 1,1-dimethylethyl ester, with its unique structural features, aligns well with this trend and offers a promising platform for further exploration.

In addition to its pharmaceutical applications, this compound has potential uses in materials science and chemical biology. The ability to modify its structure through various chemical transformations makes it a valuable building block for creating novel materials with tailored properties. For instance, researchers have explored the use of carbamate derivatives in polymer chemistry to develop biodegradable polymers or hydrogels with specific functionalities.

The synthesis of Carbamic acid, N-[trans-4-(azidomethyl)-cyclohexyl]-, 1,1-dimethylethyl ester involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the reaction of trans-4-(azidomethyl)cyclohexylamine with di-tert-butyl dicarbonate (Boc₂O) under controlled conditions. The choice of solvent and catalyst can significantly influence the efficiency of the reaction and the quality of the final product.

The characterization of this compound is another critical aspect that requires meticulous attention. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to confirm its identity and purity. These methods provide detailed information about the molecular structure and help ensure that the compound meets the required specifications for further use.

The safety profile of any chemical compound is paramount when considering its application in pharmaceuticals or other sensitive areas. While Carbamic acid, N-[trans-4-(azidomethyl)-cyclohexyl]-, 1,1-dimethylethyl ester does not pose significant hazards under normal conditions, appropriate handling procedures must be followed to minimize risks associated with chemical exposure.

In conclusion, Carbamic acid (N-[trans-4-(azidomethyl)-cyclohexyl]-, 1,1-dimethylethyl ester) (CAS No.1823798-21-5) is a multifunctional compound with broad applications in pharmaceutical research and beyond. Its unique structural features make it an attractive intermediate for synthesizing complex molecules with potential therapeutic value. As research continues to uncover new synthetic strategies and applications for carbamate derivatives like this one, its significance in drug discovery is expected to grow even further.